2-(oxan-3-yl)propan-1-ol
Overview
Description
2-(Oxan-3-yl)propan-1-ol, also known as oxan-3-ol, is an organic compound that has a wide range of uses in the scientific and industrial fields. This compound is a primary alcohol with a three-carbon chain, and it is a derivative of oxane, which is a cyclic hydrocarbon. It is a colorless liquid with a sweet, pungent odor, and it is miscible with water, alcohol, and ether. Oxan-3-ol is used in a variety of applications, including as a solvent, a reagent, and an intermediate in the synthesis of other compounds. It is also used in the manufacture of pharmaceuticals, pesticides, and fragrances.
Scientific Research Applications
Oxan-3-ol is widely used in scientific research applications. It is used as a solvent in organic synthesis and as a reagent in chemical reactions. It is also used as an intermediate in the synthesis of other compounds, such as esters, amides, and amines. In addition, 2-(oxan-3-yl)propan-1-ol is used in the synthesis of drugs, pesticides, and fragrances.
Mechanism of Action
The mechanism of action of 2-(oxan-3-yl)propan-1-ol is not well understood. It is thought to act as a nucleophile, reacting with electrophiles to form new bonds. It can also act as an acid, donating a proton to an acceptor molecule. In addition, 2-(oxan-3-yl)propan-1-ol can act as a hydrogen bond donor, forming hydrogen bonds with other molecules.
Biochemical and Physiological Effects
Oxan-3-ol has been studied for its potential biochemical and physiological effects. It has been shown to have antifungal activity, and it has been found to inhibit the growth of certain bacteria. In addition, 2-(oxan-3-yl)propan-1-ol has been found to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
Oxan-3-ol has several advantages for use in lab experiments. It is a colorless liquid with a sweet, pungent odor, and it is miscible with water, alcohol, and ether. It is also inexpensive and easy to obtain. However, there are some limitations to using 2-(oxan-3-yl)propan-1-ol in lab experiments. It is highly flammable and can cause irritation to the skin and eyes. In addition, it is toxic in large doses, and it can be hazardous if not handled properly.
Future Directions
There are several potential future directions for research on 2-(oxan-3-yl)propan-1-ol. It could be studied further for its potential biochemical and physiological effects, including its antifungal, antibacterial, anti-inflammatory, and analgesic effects. In addition, it could be studied for its potential uses in the synthesis of drugs, pesticides, and fragrances. Furthermore, it could be studied for its potential use as a solvent and as a reagent in chemical reactions. Finally, it could be studied for its potential applications in industrial processes.
Synthesis Methods
Oxan-3-ol can be synthesized from the reaction of oxalyl chloride and 1-propanol. In this reaction, the oxalyl chloride acts as an acid, and the 1-propanol acts as a base. The reaction proceeds in the presence of anhydrous aluminum chloride as a catalyst, and the resulting product is 2-(oxan-3-yl)propan-1-ol. This reaction is a simple and efficient way to synthesize 2-(oxan-3-yl)propan-1-ol from the starting materials.
properties
IUPAC Name |
2-(oxan-3-yl)propan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-7(5-9)8-3-2-4-10-6-8/h7-9H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSJPLLRBWCOXJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1CCCOC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Oxan-3-yl)propan-1-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![rac-(1R,2S)-2-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylic acid](/img/structure/B6619407.png)
![tert-butyl 5-hydroxy-2-azabicyclo[4.1.0]heptane-2-carboxylate](/img/structure/B6619422.png)
![methyl 1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxylate](/img/structure/B6619432.png)
